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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919 Get Quote

For researchers, scientists, and professionals in drug development, the stability of colorants

under light exposure is a critical factor. This guide provides an objective comparison of the

lightfastness properties of two high-performance benzimidazolone pigments: Pigment Yellow
151 (PY 151) and Pigment Yellow 154 (PY 154). The following analysis is supported by data

from technical specifications and standardized testing protocols.

Both Pigment Yellow 151 and Pigment Yellow 154 are highly regarded for their excellent

lightfastness, making them suitable for applications demanding long-term color stability.[1]

Generally, both pigments receive a lightfastness rating of 7-8 on the Blue Wool Scale, with 8

being the highest level of lightfastness.[2][3][4][5] This indicates minimal to no fading or color

change upon prolonged exposure to light.

Quantitative Lightfastness and Weatherability Data
While direct, side-by-side experimental studies with detailed color change (ΔE*ab) values are

not readily available in published literature, technical data sheets from manufacturers provide

standardized ratings that allow for a quantitative comparison. The data below is compiled from

such sources, presenting lightfastness in full shade and tint, as well as weather fastness

ratings.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582919?utm_src=pdf-interest
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.jacksonsart.com/blog/2021/09/17/pigment-colour-index-yellow-pigments/
https://www.hengyitek.com/product/pigment-yellow-151/
https://www.hengyitek.com/product/pigment-yellow-154/
https://www.origochem.com/products/pigment-yellow-151/
https://www.origochem.com/products/pigment-yellow-154/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Pigment Yellow 151 Pigment Yellow 154 Test Method

Lightfastness (Full

Shade)
7-8 8 Blue Wool Scale (1-8)

Lightfastness (Tint) 7 7-8 Blue Wool Scale (1-8)

Weather Fastness

(1600h)
5 5 Grayscale (1-5)

Weather Fastness

(3200h)
5 5 Grayscale (1-5)

Weather Fastness

(4800h)
4 4-5 Grayscale (1-5)

Note: Lightfastness is rated on the Blue Wool Scale where 1 is very poor and 8 is excellent.

Weather fastness is rated on a grayscale where 1 is poor and 5 is excellent (no change).[6][7]

From the data, both pigments exhibit outstanding lightfastness. Pigment Yellow 154 shows a

slight edge in full shade lightfastness, consistently scoring the maximum rating of 8.[3][5] In tint,

both pigments perform exceptionally well. Regarding weather fastness, which combines the

effects of light and atmospheric conditions, both pigments again show excellent performance

with minimal changes even after 4800 hours of exposure.[6][7]

Chemical Structures and Their Influence on
Lightfastness
Pigment Yellow 151 and Pigment Yellow 154 belong to the benzimidazolone class of organic

pigments, which are known for their inherent stability.[1] Their molecular structures contribute

significantly to their high lightfastness.

Pigment Yellow 151 (C.I. 13980)

Chemical Formula: C₁₈H₁₅N₅O₅[2]

Pigment Yellow 154 (C.I. 11781)
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Chemical Formula: C₁₈H₁₄F₃N₅O₃[3]

The complex, conjugated ring systems in these molecules are efficient at dissipating the energy

from absorbed UV and visible light, which reduces the likelihood of photochemical reactions

that lead to color fading.

Experimental Protocols for Lightfastness Testing
The industry standard for evaluating the lightfastness of artists' pigments is ASTM D4303. This

standard outlines several methods for accelerated light exposure and the quantification of color

change.

Key Experimental Steps (Based on ASTM D4303):
Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., acrylic emulsion,

oil) and applied uniformly to a substrate. A portion of each specimen is shielded from light to

serve as an unexposed reference.

Light Exposure: The prepared specimens are exposed to a controlled light source that

simulates indoor or daylight conditions. Common methods include:

Method A: Exposure to natural daylight filtered through glass.

Method C: Exposure in a xenon-arc apparatus that simulates daylight filtered through

window glass.[6]

Exposure Duration: The total radiant exposure is standardized to allow for comparable

results.

Color Measurement: Before and after exposure, the color of both the exposed and

unexposed areas of the specimen is measured using a spectrophotometer or colorimeter.

Quantification of Color Change: The color difference is calculated using the CIE 1976 Lab*

(CIELAB) color difference equation (ΔEab). A higher ΔEab value indicates a greater change

in color.

Lightfastness Rating: Based on the calculated ΔE*ab, the pigment is assigned a

lightfastness category (I-V), with Category I representing the best performance (minimal
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color change).
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Specimen Preparation

Light Exposure (ASTM D4303)

Color Measurement

Data Analysis

Disperse Pigment in Vehicle

Apply to Substrate

Create Exposed and Unexposed Areas

Xenon Arc Exposure Natural Daylight Exposure

Measure Lab* of Exposed SampleMeasure Lab* of Unexposed Sample

Calculate ΔE*ab

Assign Lightfastness Rating (e.g., Blue Wool Scale)
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Performance Criteria
Pigment Choice

Application Requirement

Excellent Lightfastness

Specific Hue

Pigment Yellow 151
(Greener Shade)

Rating: 7-8

Pigment Yellow 154
(Neutral/Redder Shade)

Rating: 8

Greenish

Neutral/Slightly Reddish

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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